Cas no 2098116-90-4 (3-(3-methoxyprop-1-yn-1-yl)benzaldehyde)
3-(3-methoxyprop-1-yn-1-yl)benzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-methoxyprop-1-yn-1-yl)benzaldehyde
- EN300-6526727
- Z2786076248
- F2167-5745
- 2098116-90-4
- AKOS040816240
- 3-(3-Methoxyprop-1-ynyl)benzaldehyde
- starbld0012563
-
- Inchi: 1S/C11H10O2/c1-13-7-3-6-10-4-2-5-11(8-10)9-12/h2,4-5,8-9H,7H2,1H3
- InChI Key: FTUYFEXYADEYEK-UHFFFAOYSA-N
- SMILES: O(C)CC#CC1C=CC=C(C=O)C=1
Computed Properties
- Exact Mass: 174.068079557g/mol
- Monoisotopic Mass: 174.068079557g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 221
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 26.3Ų
3-(3-methoxyprop-1-yn-1-yl)benzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M214021-100mg |
3-(3-methoxyprop-1-yn-1-yl)benzaldehyde |
2098116-90-4 | 100mg |
$ 185.00 | 2022-06-04 | ||
| TRC | M214021-500mg |
3-(3-methoxyprop-1-yn-1-yl)benzaldehyde |
2098116-90-4 | 500mg |
$ 680.00 | 2022-06-04 | ||
| TRC | M214021-1g |
3-(3-methoxyprop-1-yn-1-yl)benzaldehyde |
2098116-90-4 | 1g |
$ 1045.00 | 2022-06-04 | ||
| Enamine | EN300-6526727-0.05g |
3-(3-methoxyprop-1-yn-1-yl)benzaldehyde |
2098116-90-4 | 95.0% | 0.05g |
$222.0 | 2025-03-13 | |
| Enamine | EN300-6526727-0.1g |
3-(3-methoxyprop-1-yn-1-yl)benzaldehyde |
2098116-90-4 | 95.0% | 0.1g |
$331.0 | 2025-03-13 | |
| Enamine | EN300-6526727-0.25g |
3-(3-methoxyprop-1-yn-1-yl)benzaldehyde |
2098116-90-4 | 95.0% | 0.25g |
$474.0 | 2025-03-13 | |
| Enamine | EN300-6526727-0.5g |
3-(3-methoxyprop-1-yn-1-yl)benzaldehyde |
2098116-90-4 | 95.0% | 0.5g |
$746.0 | 2025-03-13 | |
| Enamine | EN300-6526727-1.0g |
3-(3-methoxyprop-1-yn-1-yl)benzaldehyde |
2098116-90-4 | 95.0% | 1.0g |
$956.0 | 2025-03-13 | |
| Enamine | EN300-6526727-2.5g |
3-(3-methoxyprop-1-yn-1-yl)benzaldehyde |
2098116-90-4 | 95.0% | 2.5g |
$1874.0 | 2025-03-13 | |
| Enamine | EN300-6526727-5.0g |
3-(3-methoxyprop-1-yn-1-yl)benzaldehyde |
2098116-90-4 | 95.0% | 5.0g |
$2774.0 | 2025-03-13 |
3-(3-methoxyprop-1-yn-1-yl)benzaldehyde Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on 3-(3-methoxyprop-1-yn-1-yl)benzaldehyde
Introduction to 3-(3-methoxyprop-1-yn-1-yl)benzaldehyde (CAS No. 2098116-90-4) and Its Emerging Applications in Chemical Biology
3-(3-methoxyprop-1-yn-1-yl)benzaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 2098116-90-4, is a structurally unique aromatic aldehyde that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound features a benzaldehyde core substituted with a propargyl ether moiety, which endows it with distinct chemical properties and biological activities. The presence of both the aldehyde group and the propargyl ether functionality makes it a versatile scaffold for the development of novel bioactive molecules.
The aldehyde group in 3-(3-methoxyprop-1-yn-1-yl)benzaldehyde is a well-known pharmacophore that participates in various biochemical reactions, including condensation reactions with amino compounds to form Schiff bases, which are widely studied for their antimicrobial, anti-inflammatory, and anticancer properties. Additionally, the propargyl ether moiety introduces a reactive site for further functionalization via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a powerful tool in click chemistry that enables the rapid construction of complex molecular architectures.
In recent years, there has been a surge in research focusing on the development of small-molecule inhibitors targeting protein-protein interactions (PPIs), which play critical roles in numerous cellular processes and are often implicated in diseases such as cancer and neurodegeneration. The structural features of 3-(3-methoxyprop-1-yn-1-yl)benzaldehyde make it an attractive candidate for designing PPI modulators. For instance, the benzaldehyde moiety can interact with aromatic residues in protein binding pockets, while the propargyl ether group can be used to append additional recognition elements through click chemistry.
One of the most compelling aspects of 3-(3-methoxyprop-1-yn-1-yl)benzaldehyde is its potential as a building block for drug discovery. Researchers have leveraged its reactivity to generate libraries of derivatives with tailored biological activities. For example, recent studies have demonstrated its utility in synthesizing novel kinase inhibitors by incorporating azido-functionalized amino acids via CuAAC reactions. These derivatives exhibit promising inhibitory effects on kinases involved in tumor proliferation, highlighting the compound’s therapeutic potential.
The methoxypropargyl substituent in 3-(3-methoxyprop-1-yn-1-yl)benzaldehyde also contributes to its unique physicochemical properties, including improved solubility in polar solvents and enhanced metabolic stability. These characteristics are particularly advantageous for pharmaceutical applications, as they facilitate drug delivery and reduce susceptibility to enzymatic degradation. Moreover, the methoxy group can serve as a point of modulation to fine-tune receptor binding affinities, making it possible to optimize lead compounds for specific therapeutic targets.
Emerging research has also explored the use of 3-(3-methoxyprop-1-yn-1-yl)benzaldehyde in photodynamic therapy (PDT). The aldehyde group can be coupled with photosensitizers via condensation reactions, yielding hybrid molecules that exhibit efficient light-induced toxicity against cancer cells. Preliminary studies have shown that these PDT agents demonstrate selective cell killing without significant off-target effects, suggesting their potential as adjunctive therapies for oncological applications.
The versatility of 3-(3-methoxyprop-1-yn-1-yl)benzaldehyde extends to its role as an intermediate in organic synthesis. Its reactivity allows for facile introduction of diverse functional groups, enabling the construction of complex heterocyclic scaffolds. These scaffolds are frequently employed in medicinal chemistry due to their ability to mimic natural product structures and exhibit potent biological activities. For instance, derivatives derived from 3-(3-methoxyprop-1-yn-1-ybzl)benzaldehyde have been investigated for their antimicrobial properties against resistant bacterial strains.
In conclusion, 3-(3-methoxyprop-ybzl)benzaldehyde (CAS No. 2098116 90 4) represents a promising chemical entity with broad applications in pharmaceutical research and drug development. Its unique structural features facilitate diverse chemical modifications, making it an invaluable tool for generating novel bioactive molecules. As our understanding of disease mechanisms continues to evolve, compounds like this are poised to play a pivotal role in next-generation therapeutics.
2098116-90-4 (3-(3-methoxyprop-1-yn-1-yl)benzaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)